Cas no 84605-12-9 (13-Docosenoic acid,13-docosen-1-yl ester)

• Product Name: 13-Docosenoic acid,13-docosen-1-yl ester
• CAS No: 84605-12-9
• MF: C₄₄H₈₄O₂
• MW: 645.136574745178
• CID: 727500
• PubChem ID: 6365981
• Update Time: 2025-04-19

13-Docosenoic acid,13-docosen-1-yl ester Chemical and Physical Properties

Names and Identifiers

• 13-Docosenoic acid,13-docosen-1-yl ester
• [(E)-docos-13-enyl] (E)-docos-13-enoate
• DTXSID201019806
• 84605-12-9
• Docos-13-enyl docos-13-enoate
• EINECS 283-389-1
• SCHEMBL11909698
• brassidyl brassidate

• Inchi： 1S/C44H84O2/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-37-39-41-43-46-44(45)42-40-38-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h17-20H,3-16,21-43H2,1-2H3/b19-17+,20-18+
• InChI Key： BZUVPTAFNJMPEZ-XPWSMXQVSA-N
• SMILES： O(C(CCCCCCCCCCC/C=C/CCCCCCCC)=O)CCCCCCCCCCCC/C=C/CCCCCCCC

Computed Properties

• Exact Mass: 644.647132
• Monoisotopic Mass: 644.647132
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 46
• Rotatable Bond Count: 40
• Complexity: 621
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 19.8

Experimental Properties

• Density: 0.865
• Boiling Point: 668.1°C at 760 mmHg
• Flash Point: 15.3°C
• Refractive Index: 1.469

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Wax esters